2-Hydroxy-5-nitrobenzohydrazide
Overview
Description
2-Hydroxy-5-nitrobenzohydrazide is a chemical compound . It is used as a protein reagent with selectivity for tryptophan, methionine, and cysteine .
Synthesis Analysis
The synthesis of a novel Schiff base derived from 2-Hydroxy-5-nitrobenzohydrazide has been reported . This was achieved by the condensation reaction of 2-hydroxy-5-nitrobenzaldehyde with 3-fluoroaniline . The synthesized compound was characterized using IR spectroscopy and single crystal X-rays diffraction (SC-XRD) technique .Molecular Structure Analysis
The molecular structure of 2-Hydroxy-5-nitrobenzohydrazide has been analyzed using SC-XRD . The SC-XRD inferred that C–H⋯O and off-set π⋯π stacking interactions are the main features of the supramolecular assembly .Chemical Reactions Analysis
The chemical reactions involving 2-Hydroxy-5-nitrobenzohydrazide have been studied . The compound is involved in the formation of Schiff bases, which are formed when an aldehyde or ketone reacts with a primary amine to form an imine .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Hydroxy-5-nitrobenzohydrazide include a molecular weight of 197.15 , a melting point of 184-188°C , and it appears as a powder .Scientific Research Applications
Synthesis of Schiff Bases
2-Hydroxy-5-nitrobenzohydrazide is used in the synthesis of Schiff bases . A Schiff base is a functional group that is formed when an aldehyde or ketone reacts with a primary amine to form an imine . The novel Schiff base obtained by the condensation reaction of 2-hydroxy-5-nitrobenzaldehyde with 3-fluoroaniline has been synthesized and characterized .
Biological Activities
Schiff base compounds, including those derived from 2-hydroxy-5-nitrobenzohydrazide, have diverse biological activities . They exhibit antitumor, antimicrobial, antifungal, and antiviral properties . Some compounds have shown potential anticancer properties, exhibiting selective toxicity towards cancer cells .
Organic Synthesis
2-Hydroxy-5-nitrobenzohydrazide is widely used as an intermediate in organic synthesis . It is used in the production of various organic compounds, contributing to the diversity and complexity of organic chemistry .
Pesticides and Dyestuffs
Schiff bases derived from 2-hydroxy-5-nitrobenzohydrazide are used in the production of pesticides and dyestuffs . These compounds contribute to the effectiveness and variety of these products .
Explosives
2-Hydroxy-5-nitrobenzohydrazide and its derivatives are used as intermediates in the production of explosives . The nitro group (-NO2) in the compound contributes to its explosive properties .
Drug Release Systems
Research has been conducted on drug release systems based on 2-hydroxy-5-nitrobenzohydrazide . These systems aim to improve the efficiency and effectiveness of drug delivery .
Antimicrobial Studies
Antimicrobial studies of Schiff bases derived from 2-hydroxy-5-nitrobenzohydrazide have been conducted . These studies aim to explore the potential of these compounds in combating various microbial infections .
Metal Complexes
The biological activity of metal complexes derived from 2-hydroxy-5-nitrobenzohydrazide has been investigated . These complexes have potential applications in various fields, including medicine and materials science .
Safety and Hazards
Mechanism of Action
Target of Action
Benzohydrazide derivatives, a class of compounds to which 2-hydroxy-5-nitrobenzohydrazide belongs, have been found to exhibit a wide range of biological activities, suggesting that they may interact with multiple targets .
Mode of Action
It is known that benzohydrazide derivatives can interact with their targets in a variety of ways, often involving the formation of covalent bonds .
Biochemical Pathways
Given the broad bioactivity of benzohydrazide derivatives, it is likely that multiple pathways are affected .
Pharmacokinetics
The compound’s molecular weight (19715) suggests that it may have good bioavailability .
Result of Action
Some benzohydrazide derivatives have been found to exhibit insecticidal activity, suggesting that 2-hydroxy-5-nitrobenzohydrazide may have similar effects .
Action Environment
Like other chemical compounds, its activity and stability may be affected by factors such as temperature, ph, and the presence of other substances .
properties
IUPAC Name |
2-hydroxy-5-nitrobenzohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O4/c8-9-7(12)5-3-4(10(13)14)1-2-6(5)11/h1-3,11H,8H2,(H,9,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFROEJRAWJNALM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C(=O)NN)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201260140 |
Source
|
| Record name | Benzoic acid, 2-hydroxy-5-nitro-, hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201260140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-5-nitrobenzohydrazide | |
CAS RN |
946-32-7 |
Source
|
| Record name | Benzoic acid, 2-hydroxy-5-nitro-, hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=946-32-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2-hydroxy-5-nitro-, hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201260140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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